Cas no 36871-55-3 (1-(4-chloro-2-methoxyphenyl)propan-1-one)

• Product Name: 1-(4-chloro-2-methoxyphenyl)propan-1-one
• CAS No: 36871-55-3
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD11847466
• CID: 1479437
• PubChem ID: 19901195
• Update Time: 2025-04-23

1-(4-chloro-2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-chloro-2-methoxyphenyl)-
• 1-(4-chloro-2-methoxyphenyl)propan-1-one
• 4'-Chloro-2'-methoxypropiophenone
• AKOS027277700
• CS-0152663
• SCHEMBL4854078
• DTXSID801275551
• MFCD11847466
• AS-36875
• 36871-55-3
• PELVKTMDDXVZAT-UHFFFAOYSA-N
• 1-(4-chloro-2-methoxyphenyl)-1-propanone

• MDL： MFCD11847466
• Inchi： 1S/C10H11ClO2/c1-3-9(12)8-5-4-7(11)6-10(8)13-2/h4-6H,3H2,1-2H3
• InChI Key： PELVKTMDDXVZAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(CC)=O

Computed Properties

• Exact Mass: 198.04483
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 1-(4-chloro-2-methoxyphenyl)propan-1-one

1-Propanone, 1-(4-chloro-2-methoxyphenyl)- (CAS No. 36871-55-3): A Comprehensive Overview

1-Propanone, 1-(4-chloro-2-methoxyphenyl)- (CAS No. 36871-55-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, plays a pivotal role in various applications, from synthetic chemistry to material science. In this article, we delve into the properties, uses, and market trends of 1-Propanone, 1-(4-chloro-2-methoxyphenyl)-, while addressing common queries and industry trends.

The chemical structure of 1-Propanone, 1-(4-chloro-2-methoxyphenyl)- features a propanone backbone substituted with a 4-chloro-2-methoxyphenyl group. This configuration imparts distinct chemical and physical properties, making it a valuable intermediate in organic synthesis. Researchers and industry professionals often search for "1-Propanone derivatives" or "chloro-methoxyphenyl compounds" to explore its potential in novel applications.

One of the most frequently asked questions about 1-Propanone, 1-(4-chloro-2-methoxyphenyl)- revolves around its synthesis and purification methods. The compound is typically synthesized via Friedel-Crafts acylation or other advanced organic reactions, ensuring high purity and yield. Its stability under various conditions makes it a reliable choice for laboratory and industrial use. Recent trends in green chemistry have also sparked interest in eco-friendly synthesis routes for this compound, aligning with global sustainability goals.

In the pharmaceutical sector, 1-Propanone, 1-(4-chloro-2-methoxyphenyl)- serves as a key intermediate in the development of active pharmaceutical ingredients (APIs). Its structural motif is found in several drug candidates targeting inflammatory and metabolic disorders. Searches for "pharmaceutical intermediates" or "drug synthesis building blocks" often highlight the relevance of this compound in modern medicine.

Beyond pharmaceuticals, 1-Propanone, 1-(4-chloro-2-methoxyphenyl)- finds applications in agrochemicals and specialty chemicals. Its role in the synthesis of herbicides and pesticides underscores its importance in agriculture. With the growing demand for sustainable crop protection solutions, researchers are exploring innovative uses of this compound to enhance efficacy and reduce environmental impact.

The market for 1-Propanone, 1-(4-chloro-2-methoxyphenyl)- is influenced by advancements in chemical manufacturing and regulatory frameworks. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to diverse industrial needs. Keywords like "high-purity chemical suppliers" and "custom organic synthesis" are commonly associated with its commercial availability.

In conclusion, 1-Propanone, 1-(4-chloro-2-methoxyphenyl)- (CAS No. 36871-55-3) is a versatile compound with broad applications across multiple industries. Its unique properties, coupled with ongoing research and development efforts, ensure its continued relevance in the chemical landscape. Whether you're a researcher, manufacturer, or end-user, understanding the potential of this compound can unlock new opportunities in your field.